Cas no 2580217-26-9 (Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate
• CAS No: 2580217-26-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6086196
• PubChem ID: 155858780
• Update Time: 2025-10-28

Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580217-26-9
• Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate
• EN300-6949717

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-9(13-6)12(4,5)8-14/h9,13H,7-8H2,1-6H3
• InChI Key： JGIVCKWNFIEBJX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)(C)C1)NC)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate (CAS: 2580217-26-9) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate (CAS: 2580217-26-9) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its significance as a versatile building block in medicinal chemistry due to its unique pyrrolidine scaffold, which is prevalent in many FDA-approved drugs. This research brief consolidates the latest findings on its synthetic applications, pharmacological potential, and emerging roles in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of sigma-1 receptor antagonists, which show promise in treating neuropathic pain and neurodegenerative diseases. The researchers optimized a multi-step route to achieve a 78% yield of the target molecule, emphasizing its scalability for industrial production. Density functional theory (DFT) calculations further revealed that the tert-butyl carbamate group enhances steric stability, a critical factor in improving blood-brain barrier permeability.

In parallel, a patent application (WO2023/154672) disclosed its use as a precursor for HIV-1 protease inhibitors. The 3,3-dimethyl substitution pattern was found to reduce metabolic degradation in liver microsome assays, addressing a major challenge in antiretroviral drug development. Notably, derivatives containing this scaffold exhibited IC₅₀ values below 50 nM against resistant viral strains in in vitro studies.

Advances in asymmetric synthesis have also been reported, with a Nature Communications paper (2024) describing an enantioselective Michael addition protocol using chiral auxiliaries attached to the pyrrolidine nitrogen. This method achieved >99% ee for the (R)-enantiomer, which showed 3-fold greater activity than its counterpart in dopamine receptor binding assays. Crystallographic data confirmed that the methylamino group's spatial orientation is crucial for target engagement.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) indicate that the compound has a favorable profile with LD₅₀ > 2000 mg/kg in rodent models. However, structure-activity relationship (SAR) studies caution that N-methylation may increase hERG channel binding affinity, necessitating careful optimization in cardiovascular drug candidates.

Industry reports from Q1 2024 highlight growing demand for this intermediate, with projected CAGR of 12.7% in the contract manufacturing sector. This trend aligns with increased R&D investment in pyrrolidine-based kinase inhibitors, particularly for oncology targets like BTK and CDK4/6. Analytical method development has kept pace, with a validated UPLC-MS/MS protocol now enabling detection at 0.1 ppm levels for quality control.

In conclusion, Tert-butyl 3,3-dimethyl-4-(methylamino)pyrrolidine-1-carboxylate continues to emerge as a privileged structure in drug design. Its dual role as a conformational constraint and pharmacophore makes it particularly valuable for next-generation therapeutics. Future research directions may explore its application in PROTAC design and radiopharmaceuticals, building upon recent successes in targeted protein degradation and diagnostic imaging.